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Compound of Interest

Compound Name: Boc-3-(2-pyridyl)-Ala-OH

Cat. No.: B1272745 Get Quote

Essential Safety and Handling Guide for Boc-3-(2-
pyridyl)-Ala-OH
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Boc-3-(2-pyridyl)-Ala-OH (CAS

Number: 71239-85-5).[1] Adherence to these protocols is essential for maintaining a safe

laboratory environment and ensuring experimental integrity.

Hazard Identification and Classification
Boc-3-(2-pyridyl)-Ala-OH is classified as a hazardous substance that can cause irritation.[1][2]

[3] The primary routes of exposure are inhalation of dust, skin contact, and eye contact. The

following table summarizes its classification under the Globally Harmonized System (GHS).[2]
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Hazard Class Category
Hazard

Statement
Pictogram Signal Word

Skin Irritation 2

H315: Causes

skin irritation[1]

[2][3]

GHS07

(Exclamation

Mark)[1]

Warning[1]

Eye Irritation 2

H319: Causes

serious eye

irritation[1][2][3]

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation[1][2][3]

Personal Protective Equipment (PPE)
All personnel must wear the appropriate PPE when handling Boc-3-(2-pyridyl)-Ala-OH to

minimize exposure.
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Protection Type Required Equipment Rationale and Specifications

Eye and Face Protection
Safety glasses with side-

shields or goggles

Protects against airborne

particles and accidental

splashes.[1][4]

Hand Protection Disposable nitrile gloves

Mandatory to prevent skin

contact and irritation.[1][4]

Gloves should be inspected

before use and changed

immediately if contaminated.[4]

Body Protection Standard laboratory coat

Protects personal clothing and

prevents skin contamination.[4]

[5]

Respiratory Protection
NIOSH-approved N95 dust

mask

Required if there is a risk of

generating dust, especially

when handling the powder

outside of a fume hood.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical. The following procedural guidance

outlines the necessary steps.

Experimental Protocol: Safe Handling Workflow
Preparation and Engineering Controls:

Always handle Boc-3-(2-pyridyl)-Ala-OH in a well-ventilated area.[5] A chemical fume

hood is strongly recommended for all procedures that may generate dust, such as

weighing and transferring the solid.[5]

Ensure an eyewash station and safety shower are readily accessible.

Handling the Compound:

Before beginning work, ensure all required PPE is worn correctly.
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Avoid creating dust when handling the powder.[4][5] Use a spatula for transfers.

Avoid all direct contact with the chemical.[6]

Keep the container tightly closed when not in use.[3]

Storage:

Store the compound in its original, tightly sealed container.[5]

Keep in a cool, dry, and well-ventilated place, with a recommended temperature of 0 - 8

°C.[5][7]

Store away from incompatible materials, such as strong oxidizing agents.[4][5][8]

Cleanup:

Decontaminate the work area thoroughly after handling is complete.

Wash hands with soap and water after removing gloves and before leaving the laboratory.

[3][5]
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Step 1: Preparation
- Don all required PPE
- Work in a fume hood

Step 2: Weighing & Transfer
- Handle carefully to avoid dust

- Use appropriate tools (spatula)

Step 3: Use in Experiment
- Keep container sealed when not in use

- Avoid contact with skin and eyes

Step 4: Decontamination
- Clean work surfaces

- Dispose of contaminated materials

Step 5: Remove PPE
- Remove gloves and lab coat

Step 6: Personal Hygiene
- Wash hands thoroughly

Click to download full resolution via product page

Diagram 1: Step-by-step workflow for the safe handling of Boc-3-(2-pyridyl)-Ala-OH.

First Aid Measures
In the event of accidental exposure, follow these immediate first aid procedures.
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Exposure Type First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[3][4] Seek medical

attention if irritation persists.[4][6]

Skin Contact

Wash the affected area thoroughly with soap

and plenty of water.[3][8] If skin irritation occurs,

seek medical advice.[3] Remove contaminated

clothing.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[3][8] Seek medical

help if you feel unwell.[3]

Ingestion

Rinse mouth with water.[8][9] Do not induce

vomiting. Never give anything by mouth to an

unconscious person.[9]

Spill and Disposal Plan
Proper containment and disposal are necessary to prevent environmental contamination and

further exposure.

Spill Cleanup:

In case of a spill, ensure the area is well-ventilated and personnel are wearing appropriate

PPE.

Avoid actions that could generate dust.[4][6]

Gently sweep up the solid material using a dry cleanup procedure and place it into a

suitable, closed, and labeled container for disposal.[4][8]

Waste Disposal:

Contaminated Materials: Any materials that come into contact with the chemical, such as

gloves, weighing paper, and wipes, must be considered contaminated. Place these items
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in a sealed, clearly labeled container for hazardous waste.[4][10]

Unused Chemical: Dispose of unused Boc-3-(2-pyridyl)-Ala-OH as hazardous chemical

waste.

Final Disposal: All waste must be disposed of in accordance with federal, state, and local

environmental regulations.[8] Contact your institution's Environmental Health and Safety

(EHS) department for specific guidance on disposal procedures.[5][10]

Identified Hazards

Required Protective Measures

H315: Skin Irritation

Wear Nitrile Gloves

prevents

H319: Eye Irritation

Wear Safety Goggles

prevents

H335: Respiratory Irritation

Use in Fume Hood
(or wear N95 mask)

prevents

Click to download full resolution via product page

Diagram 2: Logical relationship between chemical hazards and required safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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